Cas no 2694745-19-0 (ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2694745-19-0
• MF: C₂₂H₂₃IO₃
• MW: 462.320698976517
• MDL: MFCD34475065
• CID: 5627809
• PubChem ID: 165943846
• Update Time: 2025-06-26

ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28339474
• ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• 2694745-19-0
• ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

• MDL： MFCD34475065
• Inchi： 1S/C22H23IO3/c1-2-25-20(24)22-13-21(14-22,15-23)26-19(22)18(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,18-19H,2,13-15H2,1H3
• InChI Key： AVNUNNRGSZTJBX-UHFFFAOYSA-N
• SMILES： ICC12CC(C(=O)OCC)(C(C(C3C=CC=CC=3)C3C=CC=CC=3)O1)C2

Computed Properties

• Exact Mass: 462.06919g/mol
• Monoisotopic Mass: 462.06919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Professional Introduction to Ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2694745-19-0)

Ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, with the CAS number 2694745-19-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic ethers, characterized by its unique structural framework which includes a cyclohexane ring fused with an oxygen atom, forming a bicyclo[2.1.1]hexane core. The presence of an iodomethyl group and a diphenylmethyl substituent at specific positions on the molecule imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The< strong>structure of Ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate exhibits a high degree of complexity, which is often leveraged in the design of novel bioactive molecules. The bicyclo[2.1.1]hexane scaffold is particularly interesting due to its rigid conformation, which can be exploited to create molecules with specific three-dimensional shapes that are conducive to binding with biological targets such as enzymes and receptors. This structural motif has been widely explored in the development of therapeutic agents, particularly in the realm of central nervous system (CNS) drugs, where precise molecular geometry is crucial for efficacy.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures, and compounds like Ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate serve as excellent starting points for such investigations. The iodomethyl group, for instance, provides a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of biaryl-containing molecules—a common feature in many modern pharmaceuticals.

The< strong>diphenylmethyl substituent adds another layer of complexity to the molecule, contributing to its lipophilicity and potentially influencing its metabolic stability and pharmacokinetic properties. This group is frequently incorporated into drug candidates to enhance binding affinity and improve solubility profiles. Additionally, the ester functionality at the 4-position of the cyclohexane ring can be hydrolyzed or transesterified under various conditions, allowing for further modifications and tailoring of the molecule's properties.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the biological activity of molecules like Ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate before they are synthesized in the laboratory. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, have been instrumental in understanding how this compound might interact with biological targets at the molecular level. These computational approaches have not only accelerated the drug discovery process but also provided insights into structure-activity relationships that can guide future synthetic efforts.

The< strong>CAS number 2694745-19-0 serves as a unique identifier for this compound, ensuring clarity and consistency in scientific literature and patent filings. The use of standardized identifiers like CAS numbers is essential for maintaining order in chemical nomenclature and facilitating global collaboration among researchers from different institutions and countries.

In conclusion, Ethyl 3-(diphenylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate represents a fascinating example of how structural complexity can be harnessed for pharmaceutical applications. Its unique features make it a promising candidate for further investigation in drug development, particularly as an intermediate for synthesizing more complex bioactive molecules. As research continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing our understanding of medicinal chemistry and improving therapeutic strategies.